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Compound of Interest

Compound Name: 3-Fluoro-5-hydroxybenzoic acid

Cat. No.: B1310673 Get Quote

Essential Safety and Handling Guide for 3-Fluoro-5-
hydroxybenzoic Acid
This guide provides crucial safety and logistical information for the handling and disposal of 3-
Fluoro-5-hydroxybenzoic acid, tailored for researchers, scientists, and professionals in drug

development. Adherence to these procedures is vital for ensuring laboratory safety and

minimizing risks.

Chemical Profile and Hazards:

3-Fluoro-5-hydroxybenzoic acid is a chemical compound that requires careful handling due

to its potential health hazards. According to safety data sheets, it is classified as a substance

that can cause skin irritation, serious eye irritation, and may lead to respiratory irritation.[1][2][3]

[4]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protective equipment is mandatory when handling 3-
Fluoro-5-hydroxybenzoic acid. The following table summarizes the required PPE.
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Body Part
Personal Protective

Equipment

Standards and

Specifications

Eyes/Face
Chemical safety goggles or a

face shield.

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.[1]

Hands
Protective gloves (e.g., nitrile

rubber).

Must be inspected prior to use

and comply with 29 CFR

1910.138.[3][5]

Body

Wear suitable protective

clothing to prevent skin

exposure.

---

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Required if ventilation is

inadequate or if dusts are

generated.[5][6]

Operational Plan: Step-by-Step Handling Protocol
1. Engineering Controls:

Work in a well-ventilated area.[1][5][7] The use of a local exhaust ventilation system or a

chemical fume hood is strongly recommended to minimize inhalation exposure.

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[1][2]

2. Donning PPE:

Before handling the chemical, put on all required PPE as specified in the table above.

3. Handling the Chemical:

Avoid the formation of dust.[1]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[1][2]
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Avoid contact with skin and eyes.[1][5][7]

After handling, wash hands and any exposed skin thoroughly with soap and water.[1][2]

4. Storage:

Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][2][6]

Store away from incompatible materials such as strong oxidizing agents.[1]

Disposal Plan
1. Waste Collection:

Collect waste material in a suitable, closed, and labeled container for disposal.[3][7]

2. Disposal Method:

Dispose of the contents and container to an approved waste disposal plant.[1][2][6] This

should be done in accordance with local, state, and federal regulations.

Do not allow the product to enter drains.[3]

Emergency Procedures
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Exposure Scenario First Aid Measures

In case of eye contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][2]

In case of skin contact

Wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.

Take off contaminated clothing and wash it

before reuse.[1][2]

If inhaled

Remove the person to fresh air and keep them

comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[1][2]

If swallowed

Rinse mouth with water. Never give anything by

mouth to an unconscious person. Consult a

physician.[3]

Visual Workflow for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate

personal protective equipment when handling 3-Fluoro-5-hydroxybenzoic acid.
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Hazard Assessment

PPE Selection

Verification & Use

Start: Handling
3-Fluoro-5-hydroxybenzoic acid

Identify Hazards:
- Skin Irritation
- Eye Irritation

- Respiratory Irritation

Review Handling Procedure:
- Weighing
- Dissolving

- Transferring

Eye Protection:
Safety Goggles or Face Shield

Hand Protection:
Chemical Resistant Gloves

Body Protection:
Lab Coat or Apron

Respiratory Protection:
Respirator (if dust/aerosol)

Is there a risk of
dust or aerosol generation?

Inspect PPE
for damage

Don PPE Correctly

Proceed with
Handling

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling 3-Fluoro-5-hydroxybenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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